Cas no 1262858-75-2 (1,3-Propanediol, 2-(3-bromophenyl)-2-nitro-)

• Product Name: 1,3-Propanediol, 2-(3-bromophenyl)-2-nitro-
• CAS No: 1262858-75-2
• MF: C₉H₁₀BrNO₄
• MW: 276.084002017975
• CID: 2121094
• Update Time: 2023-11-19

1,3-Propanediol, 2-(3-bromophenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-2-nitropropane-1,3-diol
• 1,3-Propanediol,2-(3-bromophenyl)-2-nitro-
• CXVMAHCXTGHBFB-UHFFFAOYSA-N
• 2-(3-bromo-phenyl)-2-nitro-propane-1,3-diol
• CID 86650250
• 1,3-Propanediol, 2-(3-bromophenyl)-2-nitro-

• Inchi： 1S/C9H10BrNO4/c10-8-3-1-2-7(4-8)9(5-12,6-13)11(14)15/h1-4,12-13H,5-6H2
• InChI Key： CXVMAHCXTGHBFB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CO)(CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Topological Polar Surface Area: 86.3

Experimental Properties

• Density: 1.687±0.06 g/cm3(Predicted)
• Boiling Point: 429.2±45.0 °C(Predicted)
• pka: 12.43±0.10(Predicted)